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Cat. No.: B1595915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylindium (TEI), with the chemical formula In(C₂H₅)₃, is a highly pyrophoric and reactive

organometallic compound.[1][2] It is a colorless liquid at room temperature and is primarily

used as a precursor in Metal-Organic Chemical Vapor Deposition (MOCVD) for the production

of indium-containing compound semiconductors, such as Indium Phosphide (InP) and Indium

Gallium Arsenide (InGaAs).[3] These materials are critical components in various

optoelectronic devices, including lasers, photodetectors, and high-electron-mobility transistors

(HEMTs).[3] Due to its extreme reactivity with air and moisture, stringent safety protocols and

handling procedures are imperative when working with this compound in a laboratory setting.[1]

[2]

These application notes provide a comprehensive guide to the safe handling, storage, and use

of triethylindium in a research environment. The protocols outlined below are intended for

trained personnel and should be performed in a controlled laboratory equipped with the

necessary safety features.

Physical and Chemical Properties
A summary of the key physical and chemical properties of triethylindium is presented in the

table below for easy reference.
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Property Value

Chemical Formula C₆H₁₅In

Molecular Weight 202.00 g/mol [4]

Appearance Colorless liquid[1]

Melting Point -32 °C[1]

Boiling Point 144 °C (at 760 mmHg)[1]

Density 1.384 g/cm³[1]

Solubility
Reacts violently with water.[1] Soluble in organic

solvents.

Vapor Pressure 1.1 mmHg at 20 °C

Auto-ignition Temperature Spontaneously ignites in air[1]

Safety and Hazard Information
Triethylindium is classified as a pyrophoric liquid, meaning it can ignite spontaneously upon

contact with air.[1] It is also corrosive and reacts violently with water and other protic solvents.

[1]

GHS Hazard Statements:

H250: Catches fire spontaneously if exposed to air.

H314: Causes severe skin burns and eye damage.

Personal Protective Equipment (PPE): A comprehensive list of required PPE for handling

triethylindium is provided below.
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PPE Category Specific Requirements

Hand Protection

Fire-resistant and chemical-resistant gloves

(e.g., butyl rubber or neoprene). Always inspect

gloves for integrity before use.

Eye/Face Protection
Safety goggles with side shields and a face

shield.

Skin and Body Protection
Flame-retardant lab coat, chemical-resistant

apron, and closed-toe shoes.

Respiratory Protection

A full-face respirator with an appropriate

cartridge may be necessary if working outside of

a glovebox or fume hood, or in case of a spill.

Experimental Protocols
General Handling and Storage Protocol
Objective: To outline the standard operating procedure for the safe handling and storage of

triethylindium to prevent accidental exposure and pyrophoric events.

Materials:

Triethylindium in a sealed container (e.g., a bubbler)

Inert gas source (e.g., high-purity nitrogen or argon)

Glovebox or a well-ventilated fume hood

Schlenk line

Appropriate PPE (see table above)

Dry, compatible solvent (e.g., anhydrous heptane or toluene) for dilution

Secondary containment

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Ensure the work area (glovebox or fume hood) is clean, dry, and free of any incompatible

materials.

The oxygen and moisture levels in the glovebox should be below 1 ppm.

Purge all glassware and transfer lines with an inert gas using a Schlenk line to remove air

and moisture.

Don all required PPE before handling the triethylindium container.

Handling:

All transfers and manipulations of triethylindium must be performed under an inert

atmosphere (glovebox or using Schlenk techniques).

Use gastight syringes for transferring small quantities of the liquid. Ensure the syringe is

properly purged with inert gas before and after the transfer.

For larger quantities, use cannulation techniques with inert gas pressure.

Storage:

Store triethylindium in its original, tightly sealed container.[5]

The container should be placed in a secondary container made of a compatible material.

Store in a cool, dry, and well-ventilated area, away from sources of ignition, heat, and

incompatible materials (e.g., water, acids, alcohols).[5]

The storage area should be clearly labeled with the appropriate hazard warnings.

Logical Workflow for Handling and Storage:
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Caption: Workflow for the safe handling and storage of triethylindium.
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Generalized Protocol for the Synthesis of Triethylindium
Objective: To provide a general procedure for the synthesis of triethylindium from indium(III)

chloride and a Grignard reagent. This protocol is a guideline and should be adapted and

optimized by experienced chemists.

Reaction: InCl₃ + 3 C₂H₅MgBr → In(C₂H₅)₃ + 3 MgBrCl

Materials:

Indium(III) chloride (InCl₃), anhydrous

Ethylmagnesium bromide (C₂H₅MgBr) solution in a suitable ether solvent (e.g., diethyl ether

or THF)

Anhydrous diethyl ether

Schlenk flask and other appropriate glassware

Inert gas supply (argon or nitrogen)

Cannula and syringes

Distillation apparatus

Procedure:

Setup:

Assemble a dry, three-necked Schlenk flask equipped with a magnetic stirrer, a dropping

funnel, and a condenser connected to a bubbler.

Purge the entire system with inert gas.

Reaction:

Suspend anhydrous indium(III) chloride in anhydrous diethyl ether in the reaction flask

under an inert atmosphere.
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Cool the suspension in an ice bath.

Slowly add the ethylmagnesium bromide solution from the dropping funnel to the stirred

suspension.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Work-up and Purification:

The reaction mixture will form a precipitate of magnesium salts.

Filter the mixture under inert atmosphere to remove the salts.

Carefully remove the solvent from the filtrate under reduced pressure.

Purify the resulting crude triethylindium by vacuum distillation.

Caution: This synthesis involves highly reactive and pyrophoric materials. It should only be

performed by personnel with extensive experience in handling such compounds in a controlled

environment.

Chemical Reactivity and Signaling Pathways
Triethylindium exhibits characteristic reactivity as a Lewis acid and a source of ethyl

nucleophiles.

Reaction with Dihalomehanes
Triethylindium reacts with dihalomethanes to form diethylindium halides. This reaction is a key

method for synthesizing other organoindium compounds.

In(C₂H₅)₃
(Triethylindium)

In(C₂H₅)₂X
(Diethylindium Halide)

+ CH₂X₂

C₂H₅CH₂X
(Ethylhalomethane)

CH₂X₂

(Dihalomethane)
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Caption: Reaction of triethylindium with dihalomethanes.

Reaction with Phenyl Isocyanate
Triethylindium reacts with phenyl isocyanate through the insertion of the carbonyl group into

an indium-carbon bond. This reaction demonstrates the nucleophilic character of the ethyl

groups in TEI.

In(C₂H₅)₃
(Triethylindium)

Intermediate Adduct

+ C₆H₅NCO

C₆H₅NCO
(Phenyl Isocyanate)

N-Phenylpropionamide
(after hydrolysis)

Hydrolysis

Click to download full resolution via product page

Caption: Reaction pathway of triethylindium with phenyl isocyanate.

Emergency Procedures
In the event of an emergency involving triethylindium, immediate and appropriate action is

critical.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing while flushing.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area immediately. If the spill is

small and you are trained to handle it, cover the

spill with a dry, inert absorbent material (e.g.,

sand, vermiculite). Do NOT use water or

combustible materials. For large spills, contact

the institution's emergency response team.

Fire

Use a Class D fire extinguisher (for combustible

metals) or dry chemical powder. Do NOT use

water, foam, or carbon dioxide, as these can

react violently with triethylindium.

Disclaimer: This document is intended for informational purposes only and does not constitute

a substitute for professional safety training and judgment. All laboratory work involving

triethylindium must be conducted in strict accordance with institutional safety policies and

regulations. Always consult the Safety Data Sheet (SDS) for the most up-to-date information.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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